Cas no 2384992-61-2 (N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide)

• Product Name: N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide
• CAS No: 2384992-61-2
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 6417865
• PubChem ID: 134860952
• Update Time: 2025-08-04

N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide
• EN300-1267210
• 2384992-61-2

• Inchi： 1S/C13H17NOS/c1-14(2)13(16)15-12-9-5-7-10-6-3-4-8-11(10)12/h5,7,9H,3-4,6,8H2,1-2H3
• InChI Key： FJGAFZZPEPLAQA-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)OC1=CC=CC2=C1CCCC2

Computed Properties

• Exact Mass: 235.10308534g/mol
• Monoisotopic Mass: 235.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.6Ų

Additional information on N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide

Comprehensive Analysis of N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide (CAS No. 2384992-61-2)

The compound N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide (CAS No. 2384992-61-2) is a specialized organic molecule that has garnered significant interest in recent years due to its unique structural properties and potential applications. With the increasing demand for novel chemical entities in pharmaceuticals, agrochemicals, and material science, this compound stands out as a promising candidate for further research and development. Its molecular structure, featuring a tetrahydronaphthalene core and a methanethioamide functional group, offers a versatile platform for synthetic modifications and biological activity studies.

One of the key reasons for the growing attention toward N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide is its potential role in drug discovery. Researchers are particularly interested in its pharmacophore characteristics, which could be leveraged to design new therapeutic agents. The compound's tetrahydronaphthalene moiety is known to interact with various biological targets, making it a valuable scaffold for developing inhibitors or modulators of specific enzymes or receptors. Additionally, the methanethioamide group introduces sulfur-based reactivity, which can enhance binding affinity and metabolic stability.

In the context of current trends, the scientific community is actively exploring sustainable synthesis methods for complex molecules like N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide. Green chemistry principles, such as catalyst optimization and solvent reduction, are being applied to improve the efficiency and environmental footprint of its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential application in material science. The tetrahydronaphthalene scaffold, combined with the thioamide functionality, could contribute to the development of advanced polymers or coatings with unique properties, such as enhanced thermal stability or conductivity. As industries seek innovative materials for electronics, energy storage, and other high-tech applications, compounds like N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide are becoming increasingly relevant.

From a structural-activity relationship (SAR) perspective, this compound offers a rich playground for chemists. The N,N-dimethyl group and the oxy linker provide opportunities for fine-tuning electronic and steric effects, which are critical for optimizing biological or physical properties. Such investigations are often highlighted in computational chemistry studies, where molecular modeling and docking simulations predict how structural variations might influence performance.

Given the rising popularity of AI-driven drug discovery, N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide could also serve as a test case for machine learning algorithms predicting novel bioactive molecules. The integration of cheminformatics and big data analytics is transforming how researchers identify and optimize chemical entities, making this compound a potential candidate for such cutting-edge methodologies.

In summary, N,N-dimethyl-1-(5,6,7,8-tetrahydronaphthalen-1-yloxy)methanethioamide (CAS No. 2384992-61-2) represents a fascinating subject for multidisciplinary research. Its structural features, combined with emerging trends in sustainable chemistry, material innovation, and computational design, position it as a compound of significant scientific and industrial value. As exploration continues, it may unlock new possibilities across diverse fields, from medicine to advanced materials.